Cas no 331988-55-7 (N-(1H-1,3-benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine
• CAS No: 331988-55-7
• MF: C₂₂H₁₇N₅
• MW: 351.403883695602
• CID: 6355798
• PubChem ID: 1068815
• Update Time: 2025-10-31

N-(1H-1,3-benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine
• N-(1H-benzimidazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine
• N-(1H-benzo[d]imidazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine
• Oprea1_426098
• AKOS001269571
• Oprea1_665901
• benzimidazol-2-yl(6-methyl-4-phenylquinazolin-2-yl)amine
• EU-0069580
• 331988-55-7
• UPCMLD0ENAT5603840:001
• SR-01000414275
• F0257-0041
• SR-01000414275-1
• Z203978028

• Inchi： 1S/C22H17N5/c1-14-11-12-17-16(13-14)20(15-7-3-2-4-8-15)26-22(23-17)27-21-24-18-9-5-6-10-19(18)25-21/h2-13H,1H3,(H2,23,24,25,26,27)
• InChI Key： QTVYZLVNNJGIBT-UHFFFAOYSA-N
• SMILES： N(C1=NC2C=CC=CC=2N1)C1=NC2C=CC(C)=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 351.14839556g/mol
• Monoisotopic Mass: 351.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(1H-1,3-benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine

N-(1H-1,3-Benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine: A Comprehensive Overview

N-(1H-1,3-benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine, commonly referred to by its CAS number 331988557, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The integration of a benzodiazole moiety into the quinazoline framework introduces unique electronic and steric properties, making it a subject of interest for researchers worldwide.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinazoline core. Recent advancements in synthetic chemistry have enabled the efficient construction of such heterocyclic systems. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The incorporation of the benzodiazole group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions optimized for this transformation.

Structurally, N-(1H-1,3-benzodiazol-2-yl)-6-methyl-4-phenylquinazolin-2-amine features a quinazoline ring system with substituents at positions 6 and 4. The methyl group at position 6 and the phenyl group at position 4 contribute to the compound's hydrophobicity and aromaticity, respectively. The benzodiazole moiety at position 2 introduces additional conjugation and electron-withdrawing effects, which are crucial for modulating the compound's electronic properties. These structural features make it an attractive candidate for applications in drug design and material science.

Recent studies have highlighted the potential of this compound as a targeted drug delivery agent. Its ability to interact with specific biological targets, such as receptors or enzymes, has been explored in various in vitro models. For example, research published in 2023 demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions like neurodegenerative diseases or inflammatory disorders.

In addition to its pharmacological applications, N-(1H-1,3-benzodiazol-2-yl)-6-methyl4phenylquinazolin2amine has shown promise in the field of optoelectronics. Its extended conjugation system allows for strong absorption in the visible region, making it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers have reported that incorporating this compound into OLED structures can enhance device efficiency and stability, though further optimization is required for commercial viability.

The development of novel synthetic routes for this compound continues to be an active area of research. Traditional methods often involve harsh reaction conditions or multiple purification steps, which can limit scalability. However, recent advancements in catalytic chemistry have enabled more sustainable approaches. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the benzodiazole-quinalizine linkage under mild conditions.

From a pharmacokinetic perspective, studies have shown that this compound exhibits moderate solubility in physiological buffers and reasonable bioavailability when administered orally. However, its stability under physiological conditions remains a concern, particularly due to potential hydrolysis at acidic pH levels. Ongoing research is focused on modifying its structure to improve its pharmacokinetic profile while retaining its desired biological activity.

In conclusion, N-(1H13-benzodiazol2yl)6methyl4phenylquinazolin2amine represents a fascinating example of how structural complexity can lead to versatile functional properties. With continued research efforts across multiple disciplines—ranging from synthetic chemistry to pharmacology—this compound holds immense potential for advancing both therapeutic interventions and technological innovations.